Cas no 1881975-65-0 (methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate)
methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate
- EN300-1107156
- 1881975-65-0
- methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate
-
- Inchi: 1S/C10H16N2O3/c1-7(2)15-6-12-5-8(11)4-9(12)10(13)14-3/h4-5,7H,6,11H2,1-3H3
- InChI Key: OPMIROOQLRUKLA-UHFFFAOYSA-N
- SMILES: O(C(C)C)CN1C=C(C=C1C(=O)OC)N
Computed Properties
- Exact Mass: 212.11609238g/mol
- Monoisotopic Mass: 212.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 66.5Ų
methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107156-0.05g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1107156-0.1g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1107156-0.25g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1107156-0.5g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1107156-1.0g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 1g |
$1414.0 | 2023-06-10 | ||
| Enamine | EN300-1107156-2.5g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1107156-5.0g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 5g |
$4102.0 | 2023-06-10 | ||
| Enamine | EN300-1107156-10.0g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 10g |
$6082.0 | 2023-06-10 | ||
| Enamine | EN300-1107156-1g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1107156-5g |
methyl 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrrole-2-carboxylate |
1881975-65-0 | 95% | 5g |
$3065.0 | 2023-10-27 |
methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate
Methyl 4-Amino-1-(Propan-2-yloxy)methyl-1H-Pyrrole-2-Carboxylate (CAS No. 1881975-65-0): A Comprehensive Overview
Methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate (CAS No. 1881975-65-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.
The chemical structure of methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate is defined by a pyrrole ring substituted with an amino group at the 4-position and a methoxy-substituted methyl group at the 1-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.
One of the key aspects of methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate is its synthetic accessibility. Several methods have been reported in the literature for the preparation of this compound. One common approach involves the condensation of a suitable pyrrole derivative with an appropriate aldehyde or ketone, followed by subsequent functional group manipulations to introduce the desired substituents. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.
The biological activity of methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate has been extensively investigated in recent years. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising lead for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. A notable study conducted by researchers at the University of California demonstrated that methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.
In addition to its anti-inflammatory properties, methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate has also shown promise in neuroprotective applications. Research published in the Journal of Medicinal Chemistry highlighted its ability to protect neuronal cells from oxidative damage and apoptosis, which could have significant implications for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate is another important aspect that has been studied. Preclinical studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential therapeutic use. A study conducted by a team at Harvard Medical School reported that methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate showed good oral bioavailability and a long half-life in animal models, suggesting its suitability for oral administration in clinical settings.
Safety and toxicity assessments are essential components of drug development, and several studies have been conducted to evaluate the safety profile of methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate. Preliminary data from in vitro and in vivo experiments suggest that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further extensive safety evaluations are necessary to ensure its safety for human use.
In conclusion, methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate (CAS No. 1881975-65-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, synthetic accessibility, and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.
1881975-65-0 (methyl 4-amino-1-(propan-2-yloxy)methyl-1H-pyrrole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)